Cas no 1541509-52-7 (methyl2-(5-methylfuran-2-yl)propan-2-ylamine)

• Product Name: methyl2-(5-methylfuran-2-yl)propan-2-ylamine
• CAS No: 1541509-52-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5824210
• PubChem ID: 83681997
• Update Time: 2025-05-24

methyl2-(5-methylfuran-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(5-methylfuran-2-yl)propan-2-ylamine
• 1541509-52-7
• EN300-1817585
• methyl[2-(5-methylfuran-2-yl)propan-2-yl]amine

• Inchi： 1S/C9H15NO/c1-7-5-6-8(11-7)9(2,3)10-4/h5-6,10H,1-4H3
• InChI Key： LRKKXQQFMXSQMP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)(C)NC

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl2-(5-methylfuran-2-yl)propan-2-ylamine

Methyl 2-(5-Methylfuran-2-yl)Propan-2-ylamine - A Comprehensive Overview

The compound methyl 2-(5-methylfuran-2-yl)propan-2-ylamine, identified by the CAS number 1541509-52-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a methyl group, a furan ring, and an amine functional group. Its molecular formula is C₁₀H₁₇N, and it has a molecular weight of 163.3 g/mol. The compound's structure is characterized by a branched alkyl chain attached to the nitrogen atom, which contributes to its versatility in chemical reactions.

The synthesis of methyl 2-(5-methylfuran-2-yl)propan-2-ylamine can be achieved through various methods, including nucleophilic substitution and reductive amination. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the amine bond, resulting in higher efficiency and selectivity. These advancements have made the compound more accessible for large-scale production and application in diverse fields.

In terms of physical properties, methyl 2-(5-methylfuran-2-yl)propan-2-ylamine is typically a liquid at room temperature with a boiling point around 100°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound also exhibits moderate stability under normal storage conditions, though it may degrade under harsh conditions such as prolonged exposure to light or high temperatures.

The chemical structure of this compound plays a crucial role in its reactivity and functionality. The presence of the furan ring introduces aromaticity, which enhances the molecule's stability and reactivity in certain reactions. The methyl group attached to the furan ring further modulates the electronic properties of the molecule, making it more versatile in interactions with other chemical species. The amine group, on the other hand, is highly reactive and can participate in various nucleophilic reactions, making this compound valuable in organic synthesis.

Recent research has highlighted the potential of methyl 2-(5-methylfuran-2-yl)propan-2-ylamine as an intermediate in drug discovery and development. Its unique structure allows for easy modification to create derivatives with desired pharmacological properties. For example, studies have shown that this compound can be used as a building block for synthesizing bioactive molecules with anti-inflammatory, antitumor, or antimicrobial activities. These findings underscore its importance in medicinal chemistry and pharmacology.

In addition to its role in pharmaceuticals, this compound has found applications in agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it useful in catalysis and coordination chemistry. Furthermore, its reactivity towards electrophiles has been exploited in polymer chemistry for creating novel materials with tailored properties.

The environmental impact of methyl 2-(5-methylfuran-2-yl)propan-2-yliamine has also been a topic of recent interest. Researchers have investigated its biodegradation pathways under different environmental conditions to assess its safety for industrial use. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential impact on ecosystems.

In conclusion, methyl 2-(5-methylfuran-2-yliamine), CAS No.1541509–5–7, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemistry and pharmacology.